α-Cortolone α-Cortolone Cortolone, also known as 20alpha-cortolone, belongs to the class of organic compounds known as 21-hydroxysteroids. These are steroids carrying a hydroxyl group at the 21-position of the steroid backbone. Cortolone is considered to be a practically insoluble (in water) and relatively neutral molecule. Cortolone has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, cortolone is primarily located in the membrane (predicted from logP) and cytoplasm.
Cortolone is a 21-hydroxy steroid.
Brand Name: Vulcanchem
CAS No.: 516-42-7
VCID: VC0145581
InChI: InChI=1S/C21H34O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h12-15,17-18,22-23,25-26H,3-11H2,1-2H3/t12-,13-,14+,15+,17+,18-,19+,20+,21+/m1/s1
SMILES: CC12CCC(CC1CCC3C2C(=O)CC4(C3CCC4(C(CO)O)O)C)O
Molecular Formula: C21H34O5
Molecular Weight: 366.5 g/mol

α-Cortolone

CAS No.: 516-42-7

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VCID: VC0145581

Molecular Formula: C21H34O5

Molecular Weight: 366.5 g/mol

α-Cortolone - 516-42-7

CAS No. 516-42-7
Product Name α-Cortolone
Molecular Formula C21H34O5
Molecular Weight 366.5 g/mol
IUPAC Name (3R,5R,8S,9S,10S,13S,14S,17R)-17-[(1S)-1,2-dihydroxyethyl]-3,17-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-11-one
Standard InChI InChI=1S/C21H34O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h12-15,17-18,22-23,25-26H,3-11H2,1-2H3/t12-,13-,14+,15+,17+,18-,19+,20+,21+/m1/s1
Standard InChIKey JXCOSKURGJMQSG-AZQJGLEESA-N
Isomeric SMILES C[C@]12CC[C@H](C[C@H]1CC[C@@H]3[C@@H]2C(=O)C[C@]4([C@H]3CC[C@@]4([C@H](CO)O)O)C)O
SMILES CC12CCC(CC1CCC3C2C(=O)CC4(C3CCC4(C(CO)O)O)C)O
Canonical SMILES CC12CCC(CC1CCC3C2C(=O)CC4(C3CCC4(C(CO)O)O)C)O
Physical Description Solid
Description Cortolone, also known as 20alpha-cortolone, belongs to the class of organic compounds known as 21-hydroxysteroids. These are steroids carrying a hydroxyl group at the 21-position of the steroid backbone. Cortolone is considered to be a practically insoluble (in water) and relatively neutral molecule. Cortolone has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, cortolone is primarily located in the membrane (predicted from logP) and cytoplasm.
Cortolone is a 21-hydroxy steroid.
Synonyms 3α,17,20α,21-Tetrahydroxy-5β-pregnan-11-one; 20α-Cortolone; 3α,17,20α,21-Tetrahydroxy-5β-pregnan-11-one; 3α,17α,20α,21-Tetrahydroxy-5β-pregnan-11-one; 5β-Pregnan-3α,17α,20α,21-tetrol-11-one; 5β-Pregnane-3α,17,20α,21-tetrol-11-one; 5β-Pregnane-3α,17α,
PubChem Compound 160499
Last Modified Nov 11 2021
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